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Compound of Interest

Compound Name: Diaminobiotin

Cat. No.: B117889

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diaminobiotin, a derivative of biotin (Vitamin H), serves as a crucial intermediate in the
biosynthesis of biotin in many microorganisms. Its structural similarity to biotin allows it to
participate in various biological processes and makes it a valuable tool in biochemical research
and drug development. This technical guide provides a comprehensive overview of the physical
and chemical properties of diaminobiotin, detailed experimental protocols for its use, and
visualizations of relevant biological pathways and experimental workflows.

Physical and Chemical Properties of Diaminobiotin

The fundamental physical and chemical characteristics of diaminobiotin are summarized
below. These properties are essential for its handling, application in experimental settings, and
for the design of novel derivatives.
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Property Value Source
5-[(2S,3S,4R)-3,4-

IUPAC Name diaminothiolan-2-yl]pentanoic [1112]
acid

Molecular Formula CoH18N202S [1][2]

Molecular Weight 218.32 g/mol [11[2]

CAS Number 22342-46-7 [1][2]

Appearance Off-White to Pale Blue Solid [3]

Melting Point >175°C (decomposition) [4]

N Water: 20 mg/mL (clear,
Solubility [4]

colorless solution)

DMSO: Soluble (qualitative)

[5]

Ethanol: Sparingly soluble
(inferred from related

compounds)

[6]

Methanol: Sparingly soluble
(inferred from related

compounds)

[6]

XLogP3

2.7

[1](2]

pKa (predicted)

Due to the presence of two
primary amine groups and a
carboxylic acid, diaminobiotin
is an amphoteric molecule.
Predicted pKa values are
approximately 4.5-5.0 for the
carboxylic acid and 9.5-10.5
for the amino groups.
Experimental determination is
recommended for precise

applications.
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Stable under standard

laboratory conditions. Aqueous

solutions are stable for several

months when stored properly.
Stability Stability is pH and [7]

temperature-dependent;

degradation may occur at

extreme pH values and

elevated temperatures.

Signaling Pathways and Logical Relationships
Biotin Biosynthesis Pathway in Escherichia coli

Diaminobiotin is a key intermediate in the de novo synthesis of biotin in microorganisms like
E. coli. The pathway involves a series of enzymatic conversions starting from pimeloyl-CoA.
The formation of diaminobiotin from 7-keto-8-aminopelargonic acid (KAPA) is a critical step,
catalyzed by the enzyme 7,8-diaminopelargonic acid aminotransferase (BioA). Diaminobiotin
is then converted to dethiobiotin by dethiobiotin synthetase (BioD).

BioA
(7.,8-diaminopelargonic acid BioD BioB

7-Keto-8-aminopelargonic acid (KAPA) [——aminotransferase) | 7‘8'D'?S?;nn?ﬁgzirgt?:;c acid | (dethiobiotin synthetase Dethiobiotin | (Piotin synthase) Biotin
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Biotin biosynthesis pathway in E. coli.

Experimental Workflows
Affinity Chromatography using Diaminobiotin Analogs

The high affinity of biotin and its analogs for streptavidin can be exploited for the purification of
biotinylated molecules. While diaminobiotin itself has a lower affinity for wild-type streptavidin
compared to biotin, it can be used with engineered streptavidin mutants or as a basis for
synthesizing other affinity tags. The general workflow for affinity chromatography is depicted
below.
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General workflow for affinity chromatography.

Proximity-Dependent Biotin Identification (BiolD)

BiolD is a powerful technique to identify protein-protein interactions in a cellular context. A
protein of interest is fused to a promiscuous biotin ligase (like BirA*), which biotinylates nearby
proteins. These biotinylated proteins can then be purified and identified. Diaminobiotin
derivatives can be used in specialized BiolD applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://patents.google.com/patent/WO2021128665A1/en
https://patents.google.com/patent/WO2021128665A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/Diaminobiotin
https://pmc.ncbi.nlm.nih.gov/articles/PMC24852/
https://www.lookchem.com/ProductWholeProperty_LCPL973001.htm
https://pubmed.ncbi.nlm.nih.gov/9777605/
https://pubmed.ncbi.nlm.nih.gov/9777605/
https://cdn.caymanchem.com/cdn/insert/30418.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/565/952/b4501dat.pdf
https://www.benchchem.com/product/b117889#physical-and-chemical-properties-of-diaminobiotin
https://www.benchchem.com/product/b117889#physical-and-chemical-properties-of-diaminobiotin
https://www.benchchem.com/product/b117889#physical-and-chemical-properties-of-diaminobiotin
https://www.benchchem.com/product/b117889#physical-and-chemical-properties-of-diaminobiotin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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